2-(2-oxo-3,4-dihydro-2H-1,4-benzoxazin-3-yl)-N-(2-phenylethyl)acetamide

• IUPAC Name: 2-(2-oxo-3,4-dihydro-1,4-benzoxazin-3-yl)-N-(2-phenylethyl)acetamide
• InChI: InChI=1S/C18H18N2O3/c21-17(19-11-10-13-6-2-1-3-7-13)12-15-18(22)23-16-9-5-4-8-14(16)20-15/h1-9,15,20H,10-12H2,(H,19,21)
• InChI Key: OMNULOHZAQNEIB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNC(=O)CC2C(=O)OC3=CC=CC=C3N2
• Molecular Formula: C18H18N2O3
• Molecular Weight: 310.3 g/mol

Description

2-(2-oxo-3,4-dihydro-2H-1,4-benzoxazin-3-yl)-N-(2-phenylethyl)acetamide, also known as OBA, is a chemical compound that has been extensively studied in the field of medicinal chemistry. OBA is a benzoxazine derivative that exhibits a wide range of biological activities, making it a promising candidate for drug development.

Mechanism of Action

The exact mechanism of action of 2-(2-oxo-3,4-dihydro-2H-1,4-benzoxazin-3-yl)-N-(2-phenylethyl)acetamide is not fully understood, but it is believed to act through multiple pathways. In cancer cells, 2-(2-oxo-3,4-dihydro-2H-1,4-benzoxazin-3-yl)-N-(2-phenylethyl)acetamide has been shown to induce apoptosis by activating the caspase cascade and inhibiting the PI3K/Akt signaling pathway. Inflammation studies have suggested that 2-(2-oxo-3,4-dihydro-2H-1,4-benzoxazin-3-yl)-N-(2-phenylethyl)acetamide inhibits the NF-κB signaling pathway, which is involved in the production of pro-inflammatory cytokines. Furthermore, 2-(2-oxo-3,4-dihydro-2H-1,4-benzoxazin-3-yl)-N-(2-phenylethyl)acetamide has been found to modulate the levels of reactive oxygen species, which are involved in various disease processes.
Biochemical and Physiological Effects
2-(2-oxo-3,4-dihydro-2H-1,4-benzoxazin-3-yl)-N-(2-phenylethyl)acetamide has been shown to exhibit a wide range of biochemical and physiological effects. In cancer cells, 2-(2-oxo-3,4-dihydro-2H-1,4-benzoxazin-3-yl)-N-(2-phenylethyl)acetamide has been found to inhibit cell proliferation, induce apoptosis, and suppress tumor growth. In inflammation studies, 2-(2-oxo-3,4-dihydro-2H-1,4-benzoxazin-3-yl)-N-(2-phenylethyl)acetamide has been shown to reduce the production of pro-inflammatory cytokines and inhibit the NF-κB signaling pathway. Additionally, 2-(2-oxo-3,4-dihydro-2H-1,4-benzoxazin-3-yl)-N-(2-phenylethyl)acetamide has been investigated for its neuroprotective effects, including the prevention of oxidative stress and the inhibition of neuroinflammation.

Advantages and Limitations for Lab Experiments

One of the major advantages of 2-(2-oxo-3,4-dihydro-2H-1,4-benzoxazin-3-yl)-N-(2-phenylethyl)acetamide is its versatility in terms of its potential therapeutic applications. 2-(2-oxo-3,4-dihydro-2H-1,4-benzoxazin-3-yl)-N-(2-phenylethyl)acetamide has been shown to exhibit a wide range of biological activities, making it a promising candidate for drug development. However, one of the limitations of 2-(2-oxo-3,4-dihydro-2H-1,4-benzoxazin-3-yl)-N-(2-phenylethyl)acetamide is its low solubility in aqueous solutions, which can make it difficult to administer in vivo. Additionally, more research is needed to fully understand the mechanism of action of 2-(2-oxo-3,4-dihydro-2H-1,4-benzoxazin-3-yl)-N-(2-phenylethyl)acetamide and its potential side effects.

Future Directions

There are several future directions for research on 2-(2-oxo-3,4-dihydro-2H-1,4-benzoxazin-3-yl)-N-(2-phenylethyl)acetamide. One area of interest is the development of more efficient synthesis methods to improve the yield and purity of 2-(2-oxo-3,4-dihydro-2H-1,4-benzoxazin-3-yl)-N-(2-phenylethyl)acetamide. Additionally, further studies are needed to fully understand the mechanism of action of 2-(2-oxo-3,4-dihydro-2H-1,4-benzoxazin-3-yl)-N-(2-phenylethyl)acetamide and its potential side effects. Furthermore, 2-(2-oxo-3,4-dihydro-2H-1,4-benzoxazin-3-yl)-N-(2-phenylethyl)acetamide could be investigated for its potential applications in other diseases, such as cardiovascular disease and diabetes. Finally, 2-(2-oxo-3,4-dihydro-2H-1,4-benzoxazin-3-yl)-N-(2-phenylethyl)acetamide could be used as a lead compound for the development of new drugs with improved efficacy and reduced toxicity.

Scientific Research Applications

2-(2-oxo-3,4-dihydro-2H-1,4-benzoxazin-3-yl)-N-(2-phenylethyl)acetamide has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. In cancer research, 2-(2-oxo-3,4-dihydro-2H-1,4-benzoxazin-3-yl)-N-(2-phenylethyl)acetamide has been shown to induce apoptosis, inhibit cell proliferation, and suppress tumor growth in various cancer cell lines. Inflammation studies have demonstrated that 2-(2-oxo-3,4-dihydro-2H-1,4-benzoxazin-3-yl)-N-(2-phenylethyl)acetamide possesses anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. Additionally, 2-(2-oxo-3,4-dihydro-2H-1,4-benzoxazin-3-yl)-N-(2-phenylethyl)acetamide has been investigated for its neuroprotective effects in models of Parkinson's disease and Alzheimer's disease.